2-Aminomethyl-4-[3-(4-chlorophenoxy)propyl]morpholine

• CAS No.: 112887-45-3
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol
• IUPAC Name: [4-[3-(4-chlorophenoxy)propyl]morpholin-2-yl]methanamine
• InChI: InChI=1S/C14H21ClN2O2/c15-12-2-4-13(5-3-12)18-8-1-6-17-7-9-19-14(10-16)11-17/h2-5,14H,1,6-11,16H2
• InChI Key: DWXFDGVDGNNQBO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CCCOC2=CC=C(C=C2)Cl)CN

Description

2-Aminomethyl-4-[3-(4-chlorophenoxy)propyl]morpholine is a useful research compound. Its molecular formula is C14H21ClN2O2 and its molecular weight is 284.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-acetylaminomethyl-4-[3-(4-chlorophenoxy)propyl]morpholine (3.3 g) and 10% aqueous sodium hydroxide solution (60 ml) is refluxed with stirring for 20 hours. The reaction mixture is extracted with chloroform, and the organic layer is washed successively with water and saturated aqueous sodium chloride solution, and dried over magnesium sulfate. Removal of the solvent under reduced pressure gives the title compound as an oil.